Cas no 10342-59-3 (1-Nitro-4-n-propylbenzene)

1-Nitro-4-n-propylbenzene Properties

Names and Identifiers

• 1-Nitro-4-n-propylbenzene
• 4-n-Propylnitrobenzene
• 1-nitro-4-propylbenzene
• 1-nitro-4-propyl-benzene
• 1-Nitro-4-propyl-benzol
• 4-Nitro-n-propylbenzene
• 1-Nitro-4-propylbenzol
• DTXSID40145828
• NS00023228
• A896467
• EN300-692994
• EINECS 233-743-6
• 10342-59-3
• AM20020116
• p-Propylnitrobenzene
• D85876
• FT-0608150
• SXQBFCVVZIYXHV-UHFFFAOYSA-N
• SCHEMBL670267
• p-Nitropropylbenzene
• AKOS022794361
• MFCD00051839
• AS-58044
• CS-0297257
• Benzene, 1-nitro-4-propyl-
• Indobufen Impurity 8
• 1-Nitro-4-propylbenzene
• 4-PROPYLNITROBENZENE
• DTXCID0068319
• +Expand

• MDL： MFCD00051839
• InChIKey： SXQBFCVVZIYXHV-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11NO2/c1-2-3-8-4-6-9(7-5-8)10(11)12/h4-7H,2-3H2,1H3
• SMILES： CCCC1=CC=C(C=C1)[N+](=O)[O-]
• BRN： 2043939

Computed Properties

• Exact Mass: 165.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 165.079
• Heavy Atom Count: 12
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• LogP: 3.07050
• PSA: 45.82000
• Refractive Index: 1.5370
• Boiling Point: 96-100°C 2mm
• Melting Point: -14°C
• Flash Point: 96-100°C/2mm
• Color/Form: Yellow liquid.
• Solubility: Insoluble in water.
• Density: 1.096

1-Nitro-4-n-propylbenzene Security Information

• Safety Term：6.1
• Safety Instruction： S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Hazardous Material transportation number：UN 2810
• PackingGroup：III
• Risk Phrases： 20/21/22
• HazardClass：6.1

1-Nitro-4-n-propylbenzene Customs Data

• HS CODE：2904209090
• Customs Data：

  China Customs Code:

  2904209090

  Overview:

  2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%